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Compound of Interest

Compound Name: Cnidicin (Standard)

Cat. No.: B15562574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Cnidicin, a naturally occurring

furanocoumarin. It details the compound's chemical structure, physicochemical properties, and

known biological activities, with a focus on its anti-inflammatory and cytotoxic effects. This

guide also includes standardized experimental protocols and visual workflows to support

further research and development.

Chemical Identity and Structure
Cnidicin, also known as Kinidilin or Knidicin, is a psoralen-type furanocoumarin isolated from

the root extract of plants such as Angelica koreana. It belongs to the class of organic

compounds known as psoralens, which feature a furan ring fused to a chromenone.

Table 1: Chemical Identifiers for Cnidicin
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Identifier Value

IUPAC Name
4,9-bis[(3-methylbut-2-en-1-yl)oxy]-7H-furo[3,2-

g]chromen-7-one

Synonyms
Kinidilin, Knidicin, 4,9-bis(3-methylbut-2-

enoxy)furo[3,2-g]chromen-7-one

CAS Number 14348-21-1

Molecular Formula C₂₁H₂₂O₅

Molecular Weight 354.40 g/mol

InChI

1S/C21H22O5/c1-13(2)7-10-23-18-15-5-6-

17(22)26-20(15)21(25-11-8-14(3)4)19-16(18)9-

12-24-19/h5-9,12H,10-11H2,1-4H3

InChIKey HJMDOAWWVCOEDW-UHFFFAOYSA-N

SMILES
CC(C)=CCOC1=C2OC(=O)C=CC2=C(OCC=C(

C)C)C2=C1OC=C2

Physicochemical Properties
Cnidicin presents as a light yellow powder and is soluble in dimethyl sulfoxide (DMSO). It is

practically insoluble in water. Proper storage and handling are critical to maintain its stability.

Table 2: Physical and Chemical Properties of Cnidicin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance Light yellow powder

Purity ≥95.0% to ≥98% (as determined by HPLC)

Solubility Soluble in DMSO

Short-Term Storage +4°C

Long-Term Storage -20°C

Stability Stable for at least 2 years when stored at -20°C

Handling Advice Protect from light and moisture

Safety GHS07 (Warning), H302 (Harmful if swallowed)

Biological Activity and Mechanism of Action
Cnidicin has demonstrated significant anti-allergic, anti-inflammatory, and cytotoxic properties

in preclinical studies.

Anti-inflammatory and Anti-allergic Activity
Cnidicin's anti-inflammatory effects are primarily attributed to its ability to modulate key

pathways in the inflammatory response. It has been shown to inhibit the degranulation of mast

cells, a critical event in allergic reactions. Furthermore, it significantly suppresses the

production of nitric oxide (NO), a pro-inflammatory mediator, in RAW 264.7 macrophage cells

by inhibiting the expression of inducible nitric oxide synthase (iNOS).
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Dried Plant Material
(Angelica koreana root)

Grinding / Pulverization

Solvent Extraction
(e.g., Ethanol, Hexane)

Filtration & Concentration

Crude Extract

Column Chromatography
(Silica Gel)

Fraction Collection

TLC / HPLC Analysis

Pure Cnidicin
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step_node action_node result_node 1. Seed RAW 264.7 Cells
in 96-well plate

2. Incubate
(e.g., 24h, 37°C)

3. Pre-treat with Cnidicin
(various concentrations)

4. Stimulate with LPS
(e.g., 1 µg/mL)

5. Incubate
(e.g., 24h, 37°C)

6. Collect Supernatant

7. Add Griess Reagent

8. Measure Absorbance
(540 nm)

9. Calculate % Inhibition
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To cite this document: BenchChem. [A Technical Guide to Cnidicin: Chemical Structure,
Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562574#cnidicin-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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